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Compound of Interest

Compound Name: 2-Chloropyridine-3-boronic acid

Cat. No.: B1586372 Get Quote

Technical Data Sheet: 2-Chloropyridine-3-boronic
acid
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties
2-Chloropyridine-3-boronic acid is a substituted pyridinylboronic acid compound. Such

organoboron compounds are critical reagents in organic synthesis, most notably in Suzuki-

Miyaura cross-coupling reactions to form carbon-carbon bonds. Its utility is significant in the

synthesis of complex molecules, including pharmaceuticals and functional materials.

Core Molecular Data
The fundamental molecular properties of 2-Chloropyridine-3-boronic acid are summarized

below. This data is essential for stoichiometric calculations in synthesis, analytical

characterization, and quality control.
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Property Value Citations

Molecular Formula C₅H₅BClNO₂ [1][2][3]

Molecular Weight 157.36 g/mol [1][2]

IUPAC Name
(2-chloropyridin-3-yl)boronic

acid
[3]

CAS Number 381248-04-0 [1][3]

Logical Data Relationship
The relationship between the chemical name and its core molecular properties is fundamental.

The molecular formula dictates the molecular weight, and both are directly derived from the

compound's structural identity.
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Click to download full resolution via product page

Caption: Logical flow from compound name to its formula and molecular weight.

Experimental Protocols
Detailed experimental protocols are context-dependent. For instance, in a Suzuki-Miyaura

coupling reaction, 2-Chloropyridine-3-boronic acid would be used as a reactant. A general

workflow for such a reaction is provided below.

General Suzuki-Miyaura Coupling Workflow
This diagram outlines the typical steps for using a boronic acid like 2-Chloropyridine-3-
boronic acid in a cross-coupling reaction.
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

This document is intended for informational purposes for trained research professionals and

does not constitute a detailed experimental protocol for any specific synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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